Benzyl 4-morpholinophenylcarbamate

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: benzyl N-(4-morpholin-4-ylphenyl)carbamate
• InChI: InChI=1S/C18H20N2O3/c21-18(23-14-15-4-2-1-3-5-15)19-16-6-8-17(9-7-16)20-10-12-22-13-11-20/h1-9H,10-14H2,(H,19,21)
• InChI Key: FSBFDVRBFVOBAK-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=CC=C(C=C2)NC(=O)OCC3=CC=CC=C3

Description

Benzyl 4-morpholinophenylcarbamate is a useful research compound. Its molecular formula is C18H20N2O3 and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium bicarbonate (17 g, 202 mmol) and 150 mL water were added to a solution of 3-fluoro-4-morpholinyl aniline (26 g, 133 mmol) of acetone (200 mL). The reaction mixture was cooled to −10˜0° C. Carbobenzoxy chloride (26 g. 152 mmol) was added dropwise within 1 hour. The mixture raised to room temperature (25° C.) naturally, and stirred at this temperature for 2 hours. Then the material liquid was poured into 500 mL ice water, filtered, and dried to provide 39 g of off-white solid in 90% yield.